Cas no 20287-39-2 (2-{[(4-chlorophenyl)methyl]amino}benzamide)

• Product Name: 2-{[(4-chlorophenyl)methyl]amino}benzamide
• CAS No: 20287-39-2
• MF: C₁₄H₁₃ClN₂O
• MW: 260.718822240829
• MDL: MFCD05669211
• CID: 5211980
• Update Time: 2026-03-06

2-{[(4-chlorophenyl)methyl]amino}benzamide Chemical and Physical Properties

Names and Identifiers

• 2-{[(4-chlorophenyl)methyl]amino}benzamide

• MDL： MFCD05669211
• Inchi： 1S/C14H13ClN2O/c15-11-7-5-10(6-8-11)9-17-13-4-2-1-3-12(13)14(16)18/h1-8,17H,9H2,(H2,16,18)
• InChI Key： HMOMYOFFTWHHAK-UHFFFAOYSA-N
• SMILES： C(N)(=O)C1=CC=CC=C1NCC1=CC=C(Cl)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on 2-{[(4-chlorophenyl)methyl]amino}benzamide

Introduction to 2-{[(4-chlorophenyl)methyl]amino}benzamide (CAS No. 20287-39-2)

2-{[(4-chlorophenyl)methyl]amino}benzamide, a compound with the chemical identifier CAS No. 20287-39-2, is a significant molecule in the field of pharmaceutical chemistry. This compound belongs to the class of benzamide derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural motif of this molecule, featuring a benzamide core functionalized with an amine group linked to a chlorophenylmethyl moiety, imparts unique chemical and pharmacological properties that make it a subject of intense research interest.

The benzamide group is well-known for its role in various pharmacological agents, often contributing to the molecule's solubility, bioavailability, and interaction with biological targets. In particular, the presence of the chlorophenylmethyl substituent in 2-{[(4-chlorophenyl)methyl]amino}benzamide introduces additional potential sites for interaction with biological receptors, thereby enhancing its pharmacological profile. This compound has been extensively studied for its potential as an intermediate in the synthesis of more complex pharmaceutical agents, as well as for its direct biological activity.

Recent advancements in medicinal chemistry have highlighted the importance of benzamide derivatives in drug discovery. The structural features of 2-{[(4-chlorophenyl)methyl]amino}benzamide make it a promising candidate for further investigation into its pharmacological effects. Studies have shown that benzamide derivatives can exhibit a range of biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The specific arrangement of functional groups in this molecule suggests that it may interact with various biological targets, making it a versatile scaffold for drug development.

In the realm of anticancer research, 2-{[(4-chlorophenyl)methyl]amino}benzamide has been explored as a potential inhibitor of key enzymes involved in cancer cell proliferation and survival. The chlorophenylmethyl group, in particular, has been identified as a critical moiety that can modulate the activity of target enzymes by influencing their binding affinity and kinetics. This has led to the development of several analogs of this compound as candidates for clinical trials.

The synthesis of 2-{[(4-chlorophenyl)methyl]amino}benzamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the benzamide core through condensation reactions between benzoic acid derivatives and amine compounds. Subsequent functionalization with the chlorophenylmethyl group is achieved through nucleophilic substitution or other coupling reactions. The final product is then purified through recrystallization or chromatographic techniques to obtain the desired compound in high purity.

One of the most compelling aspects of 2-{[(4-chlorophenyl)methyl]amino}benzamide is its potential as a lead compound for drug discovery. Its structural features allow for modifications that can fine-tune its pharmacological properties, making it an ideal starting point for designing novel therapeutic agents. Researchers have employed various computational methods to predict the binding interactions of this compound with biological targets, which has guided the design of more effective derivatives.

The pharmacokinetic properties of 2-{[(4-chlorophenyl)methyl]amino}benzamide are also an area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its suitability as a drug candidate. Preliminary studies have indicated that this compound exhibits reasonable oral bioavailability and moderate metabolic stability, suggesting that it may have potential for clinical application.

In conclusion, 2-{[(4-chlorophenyl)methyl]amino}benzamide (CAS No. 20287-39-2) is a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and demonstrated biological activities make it a valuable scaffold for developing new therapeutic agents. As research continues to uncover more about its pharmacological properties and synthetic pathways, this compound is poised to play a crucial role in future drug discovery efforts.